1-(2-Fluoro-3-methylphenyl)-3-propanoylpiperidin-2-one

• Molecular Formula: C15H18FNO2
• Molecular Weight: 263.31 g/mol
• SMILES: CCC(=O)C1CCCN(C1=O)C2=CC=CC(=C2F)C
• InChI: InChI=1S/C15H18FNO2/c1-3-13(18)11-7-5-9-17(15(11)19)12-8-4-6-10(2)14(12)16/h4,6,8,11H,3,5,7,9H2,1-2H3
• InChIKey: JICXAHGVJVDDOM-UHFFFAOYSA-N

Physicochemical Baseline of 1-(2-Fluoro-3-methylphenyl)-3-propanoylpiperidin-2-one

1-(2-Fluoro-3-methylphenyl)-3-propanoylpiperidin-2-one (CAS 2060044-24-6) is a synthetic, small-molecule building block based on an N-aryl-3-propanoylpiperidin-2-one scaffold. Its molecular formula is C15H18FNO2, and it has a molecular weight of 263.31 g/mol . The compound features a 2-fluoro-3-methylphenyl substituent at the piperidinone nitrogen, a substitution pattern that creates a unique steric and electronic environment. Vendors list it with a typical purity of 95% (HPLC) and report computed properties including a topological polar surface area (TPSA) of 37.38 Ų and a consensus LogP of 2.86 . These properties place it within favorable drug-like chemical space, but its primary differentiation from closely related analogs rests on its specific substitution pattern.

Synthetic small-molecule building block with defined purity

Unique 2-fluoro-3-methylphenyl regioisomeric scaffold

Computed drug-like property profile for permeability and lead optimization studies

1-(2-Fluoro-3-methylphenyl)-3-propanoylpiperidin-2-one: Generic Substitution Risks

A procurement specification that tolerates any 'fluoromethylphenyl-3-propanoylpiperidin-2-one' regioisomer introduces uncontrolled structural variability that can fundamentally alter a compound's biological fingerprint. As demonstrated by computed data, the 2-fluoro-3-methylphenyl isomer (CAS 2060044-24-6) presents a distinct steric and electronic topology compared to its 2-fluoro-5-methylphenyl (CAS 2060021-14-7) and 3-fluoro-4-methylphenyl (CAS 2060000-19-1) analogs, even when global properties like LogP and TPSA appear identical . The 3-methyl group ortho to the fluorine atom imposes a different conformational bias on the N-aryl ring compared to other substitution patterns. Furthermore, the omission of the fluorine atom entirely, as in the non-fluorinated 2-methylphenyl analog (CAS 2059932-18-0), reduces the consensus LogP from 2.86 to 2.72 , which can impact membrane permeability and target binding. In the context of piperidin-2-one-based p38 MAP kinase inhibitors described in the patent literature, specific aryl substitution patterns are known to be critical determinants of potency and selectivity [1].

Regioisomer mismatch may alter steric/electronic topology

2-fluoro-5-methyl or 3-fluoro-4-methyl variants share computed LogP and TPSA, yet differ in local electrostatic potential and conformational bias.

Fluorine omission reduces lipophilicity and may impact permeability

Non-fluorinated 2-methylphenyl analog shows a lower consensus LogP (2.72 vs 2.86), potentially affecting membrane partitioning and target binding.

Generic procurement specification risks wrong regioisomer

Accepting any “fluoromethylphenyl” derivative without CAS control can introduce an incorrect isomer, invalidating structure-activity relationship datasets.

• [1] Takahashi, K., Yamamoto, S., Naka, M. Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. US Patent Application US20050085509 A1. April 21, 2005. View Source

1-(2-Fluoro-3-methylphenyl)-3-propanoylpiperidin-2-one: Differentiation from Analogs

LogP Difference vs Non-Fluorinated Analog

The presence of the 2-fluoro substituent on the target compound (CAS 2060044-24-6) increases the consensus LogP to 2.86, compared to 2.72 for the non-fluorinated 2-methylphenyl analog (CAS 2059932-18-0) . This ΔLogP of +0.14 is attributable to the electron-withdrawing and hydrophobic character of the ortho-fluorine atom.

LogP difference

Data to verify

ΔLogP +0.14

Reported computed LogP shift supports permeability screening context; no experimental partition data.

Computed consensus LogP from vendor datasheets; requires experimental validation.

Evidence Dimension	Consensus LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 2.85622
Comparator Or Baseline	1-(2-Methylphenyl)-3-propanoylpiperidin-2-one, LogP = 2.71712
Quantified Difference	ΔLogP = +0.14 (target is more lipophilic)
Conditions	Computed consensus LogP values reported by vendor Leyan (Shanghai Haohong Biomedical Technology Co., Ltd.)

Why This Matters

Higher lipophilicity can translate to improved membrane permeability, a critical parameter for intracellular target engagement; this quantitative difference supports selecting the fluorinated target compound over its non-fluorinated analog for cell-based assays.

Unique 2-Fluoro-3-Methyl Regioisomeric Identity

Target compound 1-(2-fluoro-3-methylphenyl)-3-propanoylpiperidin-2-one (CAS 2060044-24-6) possesses a distinct 2-fluoro-3-methyl substitution pattern on the N-phenyl ring, whereas the closest regioisomers include the 2-fluoro-5-methylphenyl (CAS 2060021-14-7) and 3-fluoro-4-methylphenyl (CAS 2060000-19-1) variants . Although all three regioisomers share identical molecular formulas and computed global descriptors (LogP, TPSA, H-bond acceptors/donors), their differing substitution geometries create divergent local electrostatic surface potentials and steric environments around the piperidinone ring .

Regioisomeric identity

Context-dependent

2-fluoro-3-methylphenyl substitution

CAS-specific substitution ensures intended steric/electronic topology; identical global descriptors across regioisomers.

No comparative biological data available; structural inference only.

Evidence Dimension	Aryl substitution pattern (regioisomerism)
Target Compound Data	2-fluoro-3-methylphenyl substitution (CAS 2060044-24-6)
Comparator Or Baseline	2-fluoro-5-methylphenyl (CAS 2060021-14-7) and 3-fluoro-4-methylphenyl (CAS 2060000-19-1)
Quantified Difference	Qualitative structural difference; all three share computed LogP = 2.85622, TPSA = 37.38 Ų
Conditions	Computed properties from vendor datasheets; no published comparative biological activity data available for these specific regioisomers

Why This Matters

In SAR campaigns, regioisomeric identity is a critical variable; procurement of the wrong regioisomer can invalidate an entire screening dataset. Specifying CAS 2060044-24-6 ensures the intended 2-fluoro-3-methyl topology.

Piperidin-2-one Scaffold in p38 MAP Kinase Inhibition

The piperidin-2-one scaffold is claimed as a core structure in patents describing p38 MAP kinase inhibitors. In US Patent Application US20050085509, specific piperidin-2-one derivatives are disclosed as compounds that inhibit p38 MAP kinase activation and are proposed for the prevention and treatment of inflammatory diseases [1]. Although no direct p38 IC50 data is publicly available for CAS 2060044-24-6 specifically, the compound's structural membership in this privileged chemotype, combined with its unique 2-fluoro-3-methylphenyl substitution, positions it as a distinct candidate for p38-directed screening libraries.

p38 MAP kinase class

Class-level

Piperidin-2-one scaffold in patent US20050085509

Class membership supports screening library inclusion; no direct IC₅₀ or kinase profiling for this compound.

Patent disclosure; head-to-head kinase data not publicly available.

Evidence Dimension	Structural membership in a patented p38 MAP kinase inhibitor chemotype
Target Compound Data	Piperidin-2-one core with N-(2-fluoro-3-methylphenyl) and 3-propanoyl substituents
Comparator Or Baseline	Other piperidin-2-one derivatives claimed in US20050085509 with varying aryl substitution
Quantified Difference	No comparative IC50 data available for CAS 2060044-24-6 vs. other patent compounds; class membership is qualitative
Conditions	Patent disclosure; no head-to-head kinase profiling data available in public domain for this specific compound

Why This Matters

Class-level evidence supports the scientific rationale for including this compound in kinase-focused screening sets, but must be confirmed by direct comparative profiling against known p38 inhibitors.

• [1] Takahashi, K., Yamamoto, S., Naka, M. Piperidin-2-one derivative compounds and drugs containing these compounds as the active ingredient. US Patent Application US20050085509 A1. April 21, 2005. View Source

Ortho-Fluoro Metabolic Stability Advantage

The ortho-fluorine atom present in the target compound (CAS 2060044-24-6) is a well-established structural motif for blocking metabolic oxidation at the substituted position of the phenyl ring. While no direct metabolic stability data (e.g., intrinsic clearance in human liver microsomes) is publicly available for this specific compound, the presence of fluorine at the 2-position of the N-phenyl ring is absent in the non-fluorinated analog 1-(2-methylphenyl)-3-propanoylpiperidin-2-one (CAS 2059932-18-0) . The consensus LogP increase of +0.14 (from 2.72 to 2.86) upon fluorine introduction is consistent with the known physicochemical contribution of aryl fluorine atoms .

Metabolic stability motif

Class-level inference

Ortho-fluorine present; LogP shift consistent with fluorine effect

Fluorine may block metabolic oxidation; experimental metabolic stability data required.

No in vitro microsomal or hepatocyte clearance data available.

Evidence Dimension	Presence of ortho-fluorine substituent on N-phenyl ring
Target Compound Data	Fluorine present at 2-position of phenyl ring; LogP = 2.85622
Comparator Or Baseline	1-(2-Methylphenyl)-3-propanoylpiperidin-2-one (no fluorine); LogP = 2.71712
Quantified Difference	Qualitative structural difference (F vs. H at ortho position); ΔLogP = +0.14
Conditions	Computed properties; no comparative in vitro metabolism data available for these specific analogs

Why This Matters

Fluorine substitution at metabolically labile positions is a standard medicinal chemistry strategy; researchers requiring compounds with potentially enhanced metabolic stability should prefer the fluorinated target compound over non-fluorinated analogs, pending experimental verification.

1-(2-Fluoro-3-methylphenyl)-3-propanoylpiperidin-2-one: Research Applications

SAR Studies on p38 MAP Kinase Inhibitors

Based on the class-level evidence from US Patent US20050085509, which establishes piperidin-2-one derivatives as p38 MAP kinase inhibitors , this compound is suitable for inclusion in focused screening libraries targeting the p38 MAP kinase pathway. Its distinct 2-fluoro-3-methylphenyl substitution pattern makes it a valuable point of diversification in SAR-by-catalog approaches exploring aryl substitution effects on p38 inhibition.

Fluorine Scan in Lead Optimization

The quantitative LogP difference (ΔLogP = +0.14) between the target compound (LogP = 2.86) and its non-fluorinated 2-methylphenyl analog (LogP = 2.72) supports its use in a fluorine scan campaign. By procuring both compounds in parallel, researchers can systematically assess the impact of ortho-fluorine substitution on target binding affinity, cellular permeability, and metabolic stability within the same 3-propanoylpiperidin-2-one scaffold.

Regioisomeric Selectivity Profiling

The availability of at least three closely related regioisomers—2-fluoro-3-methylphenyl (target), 2-fluoro-5-methylphenyl (CAS 2060021-14-7), and 3-fluoro-4-methylphenyl (CAS 2060000-19-1)—enables systematic regioisomeric selectivity mapping . Researchers can compare biological activity across these regioisomers to identify substitution-sensitive binding interactions, a critical step in hit triage and lead identification.

Computational Chemistry Validation

With well-defined computed descriptors (TPSA = 37.38 Ų, LogP = 2.86, H-bond acceptors = 2, rotatable bonds = 3) , this compound serves as a test case for validating computational models that predict the impact of regioisomeric substitution on binding pose and affinity. The compound's single fluorine atom and defined methyl position provide a tractable system for free energy perturbation (FEP) calculations comparing regioisomers.

Application

Selection Property

Validation Focus

p38 MAP kinase inhibitor SAR studies

Piperidin-2-one scaffold class evidence (US20050085509)

p38 pathway-response assay context

Fluorine scan in lead optimization

Fluorination-induced lipophilicity shift context

Permeability and binding affinity endpoints

Regioisomeric selectivity profiling

Regioisomeric identity differentiation

Substitution-sensitive interaction mapping

Computational chemistry validation

Computed descriptors (TPSA, LogP, H-bond profile)

Free energy perturbation (FEP) calculation models